molecular formula C21H20N2O5S B227428 Ethyl 4-({[3-(2-methylphenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]acetyl}amino)benzoate

Ethyl 4-({[3-(2-methylphenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]acetyl}amino)benzoate

Cat. No. B227428
M. Wt: 412.5 g/mol
InChI Key: QSLCESWGUYSWIO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Ethyl 4-({[3-(2-methylphenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]acetyl}amino)benzoate, also known as EMD 1214063, is a novel compound that has gained increasing attention in the field of scientific research due to its potential therapeutic applications. This compound is a member of the thiazolidinone family and has shown promising results in various studies related to its mechanism of action, biochemical and physiological effects, and future directions.

Mechanism of Action

The mechanism of action of Ethyl 4-({[3-(2-methylphenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]acetyl}amino)benzoate involves the inhibition of various cellular signaling pathways such as the NF-κB pathway and the MAPK pathway. This compound has been found to inhibit the activation of these pathways, which leads to the inhibition of tumor cell growth, inflammation, and infectious diseases.
Biochemical and Physiological Effects:
Ethyl 4-({[3-(2-methylphenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]acetyl}amino)benzoate has been shown to have various biochemical and physiological effects. In cancer research, this compound has been found to induce apoptosis and inhibit the growth of tumor cells. In inflammation research, Ethyl 4-({[3-(2-methylphenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]acetyl}amino)benzoate 1214063 has been found to reduce the production of pro-inflammatory cytokines. In infectious disease research, this compound has been shown to have antibacterial and antiviral properties.

Advantages and Limitations for Lab Experiments

One of the advantages of using Ethyl 4-({[3-(2-methylphenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]acetyl}amino)benzoate in lab experiments is its potential therapeutic applications in various fields such as cancer, inflammation, and infectious diseases. However, one of the limitations of using this compound is its limited availability and high cost.

Future Directions

There are numerous future directions for the research and development of Ethyl 4-({[3-(2-methylphenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]acetyl}amino)benzoate. One of the future directions is the optimization of the synthesis method to improve the yield and reduce the cost. Another future direction is the development of new derivatives of Ethyl 4-({[3-(2-methylphenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]acetyl}amino)benzoate 1214063 with enhanced therapeutic properties. Furthermore, the potential applications of this compound in combination therapy with other drugs and in drug delivery systems should be explored. Finally, further studies are needed to elucidate the mechanism of action of Ethyl 4-({[3-(2-methylphenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]acetyl}amino)benzoate 1214063 and its potential applications in other fields of research.

Synthesis Methods

The synthesis of Ethyl 4-({[3-(2-methylphenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]acetyl}amino)benzoate involves the condensation of 2-methylbenzoyl chloride with ethyl 4-aminobenzoate followed by the reaction with thiosemicarbazide and acetic anhydride. The resulting product is then purified through recrystallization to obtain the final compound.

Scientific Research Applications

Ethyl 4-({[3-(2-methylphenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]acetyl}amino)benzoate has been widely studied for its potential therapeutic applications in various fields such as cancer, inflammation, and infectious diseases. In cancer research, Ethyl 4-({[3-(2-methylphenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]acetyl}amino)benzoate 1214063 has shown promising results in inhibiting the growth of tumor cells and inducing apoptosis. In inflammation research, this compound has been found to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. In infectious disease research, Ethyl 4-({[3-(2-methylphenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]acetyl}amino)benzoate 1214063 has been shown to have antibacterial and antiviral properties.

properties

Product Name

Ethyl 4-({[3-(2-methylphenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]acetyl}amino)benzoate

Molecular Formula

C21H20N2O5S

Molecular Weight

412.5 g/mol

IUPAC Name

ethyl 4-[[2-[3-(2-methylphenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]acetyl]amino]benzoate

InChI

InChI=1S/C21H20N2O5S/c1-3-28-20(26)14-8-10-15(11-9-14)22-18(24)12-17-19(25)23(21(27)29-17)16-7-5-4-6-13(16)2/h4-11,17H,3,12H2,1-2H3,(H,22,24)

InChI Key

QSLCESWGUYSWIO-UHFFFAOYSA-N

SMILES

CCOC(=O)C1=CC=C(C=C1)NC(=O)CC2C(=O)N(C(=O)S2)C3=CC=CC=C3C

Canonical SMILES

CCOC(=O)C1=CC=C(C=C1)NC(=O)CC2C(=O)N(C(=O)S2)C3=CC=CC=C3C

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.